![molecular formula C14H15N3O2 B5698633 N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide](/img/structure/B5698633.png)
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide, also known as DPP-4 inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic benefits in the treatment of type 2 diabetes.
Mechanism of Action
The mechanism of action of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide involves the inhibition of this compound, which increases the levels of incretin hormones such as GLP-1 and GIP. These hormones stimulate insulin secretion and reduce glucagon secretion, leading to better control of blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It increases insulin secretion and reduces glucagon secretion, leading to better control of blood glucose levels. It also improves beta-cell function, enhances glucose uptake in peripheral tissues, and reduces hepatic glucose production.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide in lab experiments is its specificity for this compound inhibition. It has also been shown to have a long half-life, which allows for once-daily dosing. However, one limitation is that its effects on blood glucose levels may be influenced by other factors such as diet and exercise.
Future Directions
There are several future directions for the study of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide. One area of research is the development of more potent and selective this compound inhibitors. Another area of research is the investigation of the potential cardiovascular benefits of this compound inhibitors. Additionally, the use of this compound in combination with other antidiabetic agents is an area of interest. Finally, the investigation of the long-term safety and efficacy of this compound is also an important direction for future research.
Conclusion:
In conclusion, this compound has shown promising potential as a therapeutic agent for the treatment of type 2 diabetes. Its mechanism of action involves the inhibition of this compound, which leads to better control of blood glucose levels. While there are advantages and limitations for its use in lab experiments, there are several future directions for research that may lead to the development of more effective treatments for diabetes.
Synthesis Methods
The synthesis method of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide involves the reaction of 3,5-dimethyl-1H-pyrazole-1-carboxylic acid with 2-aminoethyl benzoate in the presence of a coupling reagent. The resulting product is then subjected to acid hydrolysis to yield the final compound.
Scientific Research Applications
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]benzamide has been extensively studied for its potential therapeutic benefits in the treatment of type 2 diabetes. It works by inhibiting dipeptidyl peptidase-4 (this compound), an enzyme that breaks down incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting this compound, this compound increases the levels of these hormones, which in turn stimulates insulin secretion and reduces glucagon secretion, leading to better control of blood glucose levels.
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-10-8-11(2)17(16-10)13(18)9-15-14(19)12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQBVJGZTRDMFOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(=O)CNC(=O)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.